(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid, also known as DIMQ, is a synthetic compound that has been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid involves binding to the serotonin 5-HT2A receptor, which activates downstream signaling pathways. This can lead to changes in neuronal activity and neurotransmitter release, which can affect behavior and cognition. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have some affinity for other serotonin receptors, as well as dopamine receptors, which may contribute to its effects.
Biochemical and Physiological Effects
Studies have shown that (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid can modulate the activity of the serotonin 5-HT2A receptor, leading to changes in neuronal activity and neurotransmitter release. This can affect behavior and cognition, and has been implicated in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have some affinity for dopamine receptors, which may contribute to its effects on behavior.
Advantages and Limitations for Lab Experiments
One advantage of using (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid in lab experiments is its specificity for the serotonin 5-HT2A receptor, which allows for targeted manipulation of this receptor. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have a long half-life, which may allow for prolonged effects in vivo. However, one limitation of using (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid is its potential for off-target effects, as it has some affinity for other serotonin and dopamine receptors. Additionally, the synthesis of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid can be complex and time-consuming, which may limit its widespread use in research.
Future Directions
There are several future directions for research on (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid. One area of interest is the development of more specific and potent compounds that target the serotonin 5-HT2A receptor. Additionally, further studies are needed to fully understand the mechanism of action of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid and its effects on behavior and cognition. Finally, research on the potential therapeutic applications of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid in neurological disorders such as depression and anxiety is ongoing.
Synthesis Methods
The synthesis of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid involves several steps, including the condensation of 2,3-dimethoxyaniline with ethyl glyoxalate, followed by a cyclization reaction with 2-nitrobenzaldehyde. The resulting intermediate is then reduced to yield the final product, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid. This synthesis method has been reported in several scientific papers and has been optimized for high yields.
Scientific Research Applications
(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and cognition. This makes (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid a potential tool for studying the function of this receptor and its role in various neurological disorders.
properties
IUPAC Name |
2-(2,3-dimethoxyindolo[3,2-b]quinoxalin-6-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4/c1-24-14-7-11-12(8-15(14)25-2)20-18-17(19-11)10-5-3-4-6-13(10)21(18)9-16(22)23/h3-8H,9H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAJOPMOINVGKFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C3C4=CC=CC=C4N(C3=N2)CC(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dimethoxyindolo[3,2-b]quinoxalin-6-yl)acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.